Cas no 24246-87-5 (1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione
• CAS No: 24246-87-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1109635
• PubChem ID: 717114
• Update Time: 2025-11-02

1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-phenylethyl)-2,5-Pyrrolidinedione
• 1-phenacylpyrrolidine-2,5-dione
• 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione
• CS-0251637
• 24246-87-5
• SCHEMBL18825267
• Maybridge1_008385
• SDCCGMLS-0064796.P001
• HMS565F03
• EN300-55483
• Cambridge id 5353222
• G34101
• Z19746792
• STK239199
• 2,5-PYRROLIDINEDIONE, 1-(2-OXO-2-PHENYLETHYL)-
• 1-(2-OXO-2-PHENYLETHYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• N-phenacylsuccinimide
• AKOS005421510
• DTXSID10352042

• Inchi： 1S/C12H11NO3/c14-10(9-4-2-1-3-5-9)8-13-11(15)6-7-12(13)16/h1-5H,6-8H2
• InChI Key： KVRVASVVKKAZBC-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione

Comprehensive Guide to 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione (CAS No. 24246-87-5): Properties, Applications, and Market Insights

1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione (CAS No. 24246-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-2,5-dione core and phenylketone moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C12H11NO3, offers a balance of reactivity and stability, making it valuable for various applications.

The chemical properties of 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione include a molecular weight of 217.22 g/mol and a melting point range of 120-125°C. Its solubility profile shows moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetone, while being less soluble in water. These properties make it particularly useful in organic synthesis, where controlled reactivity is essential.

One of the most prominent applications of 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione is in the pharmaceutical industry, where it acts as a key intermediate for the development of central nervous system (CNS) targeting drugs. Researchers have explored its potential in designing novel neuroprotective agents and modulators of neurotransmitter activity. The compound's structural features allow for further derivatization, enabling the creation of libraries of bioactive molecules for high-throughput screening.

In recent years, the demand for specialty chemicals like 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione has increased due to growing interest in personalized medicine and targeted drug delivery systems. The compound's ability to serve as a building block for more complex structures aligns well with current trends in drug discovery, where modular synthesis approaches are gaining traction. This has led to heightened interest from both academic researchers and pharmaceutical companies.

The synthesis of 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione typically involves the reaction of succinimide derivatives with phenacyl bromide under basic conditions. Recent advancements in green chemistry have focused on optimizing this process to reduce waste and improve yield. Alternative routes using catalytic methods have also been explored, reflecting the industry's shift toward more sustainable production methods.

From a market perspective, the global availability of 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione remains limited to specialized chemical suppliers, with current pricing reflecting its niche application status. However, market analysts predict steady growth in demand as research into its potential applications expands. The compound's CAS number (24246-87-5) serves as a crucial identifier for procurement and regulatory compliance across international markets.

Quality control for 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione typically involves HPLC analysis with UV detection, ensuring purity levels suitable for research applications. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain stability over extended periods. These handling protocols are particularly important for researchers working with sensitive biological assays.

Current research trends involving 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione focus on its potential as a scaffold for multi-target directed ligands in neurological disorders. The compound's structural flexibility allows for modifications that can simultaneously address multiple pathological pathways, a strategy gaining popularity in complex disease treatment. This approach aligns with the growing understanding of polypharmacology in modern drug development.

For researchers considering working with 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione, it's important to note that while the compound itself doesn't fall under strict regulatory controls, its derivatives may require additional scrutiny depending on their biological activity. Proper documentation of the compound's CAS number (24246-87-5) is essential for material tracking and safety compliance in laboratory settings.

The future outlook for 1-(2-oxo-2-phenylethyl)pyrrolidine-2,5-dione appears promising, with potential applications extending beyond pharmaceuticals into materials science. Its structural features could be valuable in designing novel polymers or as a component in advanced catalytic systems. As research continues to uncover new possibilities for this versatile compound, its importance in specialized chemical markets is likely to grow.